Cas no 2171773-87-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid
• CAS No: 2171773-87-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6054597
• PubChem ID: 165502387
• Update Time: 2025-10-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid
• 2171773-87-6
• EN300-1495214
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(octylcarbamoyl)propanoic acid

• Inchi： 1S/C27H34N2O5/c1-2-3-4-5-6-11-16-28-26(32)24(17-25(30)31)29-27(33)34-18-23-21-14-9-7-12-19(21)20-13-8-10-15-22(20)23/h7-10,12-15,23-24H,2-6,11,16-18H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QXQYFJJWKRUQLA-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCCCCCCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid

Professional Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic Acid (CAS No. 2171773-87-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid, with the CAS number 2171773-87-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structure with both fluorinated and aliphatic substituents, exhibits unique chemical properties that make it a valuable candidate for various applications in drug development and research.

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid consists of a propanoic acid backbone modified with two distinct functional groups: a fluororene moiety and an octylcarbamoyl group. The fluororene part, derived from 9H-fluorene, introduces rigidity and electronic characteristics that can influence the compound's interactions with biological targets. Meanwhile, the octylcarbamoyl group adds hydrophobicity and modulates solubility, making the compound more suitable for certain pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The combination of fluorine-containing aromatic rings and aliphatic chains in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid positions it as a promising candidate for use in targeted drug delivery systems. These systems aim to improve therapeutic efficacy while minimizing side effects by selectively targeting specific biological pathways or cellular compartments.

One of the most compelling aspects of this compound is its potential application in the design of protease inhibitors. Proteases play crucial roles in numerous biological processes, including inflammation, cancer progression, and viral replication. By modulating the activity of these enzymes, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid could serve as a lead compound for the development of new antiviral or anti-inflammatory agents. Recent studies have demonstrated that fluorinated aromatic compounds can exhibit potent inhibitory effects on various proteases, making them attractive candidates for further investigation.

The octylcarbamoyl group in the compound's structure also contributes to its potential as a drug candidate by enhancing its bioavailability. This modification can improve solubility and permeability through biological membranes, which are critical factors for effective drug absorption and distribution. Such properties are particularly important in oral formulations, where poor solubility often limits therapeutic efficacy.

Moreover, the fluororene moiety has been shown to enhance binding affinity to certain biological targets due to its ability to engage in π-stacking interactions and hydrogen bonding. These interactions are essential for stabilizing enzyme-inhibitor complexes and improving drug-receptor binding kinetics. The incorporation of such structural features into drug candidates can lead to more potent and selective therapeutic agents.

In the context of current research trends, there is a particular focus on developing small molecules that can modulate protein-protein interactions (PPIs). PPIs are involved in many critical cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. The unique structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid make it well-suited for interfering with these interactions by acting as molecular scaffolds or allosteric modulators.

Recent advances in computational chemistry have also facilitated the rational design of compounds like this one. By leveraging molecular modeling techniques, researchers can predict how different structural modifications will affect a compound's biological activity. This approach has enabled the optimization of lead compounds into more effective drugs with improved pharmacokinetic profiles.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with advanced purification methods have been instrumental in achieving high yields and purity levels necessary for pharmaceutical applications.

The potential applications of this compound extend beyond protease inhibition and PPI modulation. For instance, it could be explored as a precursor for designing novel anticancer agents that target specific signaling pathways involved in tumor growth and metastasis. The ability to fine-tune its chemical properties allows researchers to tailor its activity toward particular therapeutic goals.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(octylcarbamoyl)propanoic acid (CAS No. 2171773-87-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for various applications, including protease inhibition, PPI modulation, and targeted drug delivery systems. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one are poised to play an increasingly important role in advancing medical science.